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Compound of Interest

Compound Name:
3-(3-Methoxyphenoxy)propan-1-

amine hydrochloride

Cat. No.: B113226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 3-(3-
Methoxyphenoxy)propan-1-amine hydrochloride, a compound of interest in various

research and development applications.

Chemical Identity and Formula
Chemical Name: 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride

Molecular Formula: C₁₀H₁₆ClNO₂

The molecular formula is the cornerstone for calculating the molecular weight. It indicates the

number of atoms of each element present in one molecule of the compound.

Calculation of Molecular Weight
The molecular weight is determined by summing the atomic weights of all atoms in the

molecular formula. The standard atomic weights of the constituent elements are provided by

the International Union of Pure and Applied Chemistry (IUPAC).

The calculation is as follows:
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Molecular Weight = (Number of Carbon atoms × Atomic weight of Carbon) + (Number of

Hydrogen atoms × Atomic weight of Hydrogen) + (Number of Chlorine atoms × Atomic weight

of Chlorine) + (Number of Nitrogen atoms × Atomic weight of Nitrogen) + (Number of Oxygen

atoms × Atomic weight of Oxygen)

Atomic Weights of Constituent Elements
To ensure accuracy, the standard atomic weights of the elements are utilized.

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[1][2][3][4]

Hydrogen H 1.008[5][6][7][8][9]

Chlorine Cl 35.453[10][11][12][13][14]

Nitrogen N 14.007[15][16][17][18][19]

Oxygen O 15.999[20][21][22][23][24]

Detailed Molecular Weight Calculation
Based on the molecular formula C₁₀H₁₆ClNO₂, the contribution of each element to the total

molecular weight is calculated:

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 10 12.011 120.110

Hydrogen (H) 16 1.008 16.128

Chlorine (Cl) 1 35.453 35.453

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 2 15.999 31.998

Total Molecular

Weight
217.696
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Therefore, the molecular weight of 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride is

217.70 g/mol (rounded to two decimal places). This value is consistent with established

chemical data.[25]

Significance in Research and Development
The precise molecular weight is a critical parameter in a multitude of experimental and

developmental procedures, including:

Stoichiometric Calculations: Essential for determining the exact quantities of reactants and

products in chemical reactions.

Solution Preparation: Used to accurately prepare solutions of known molarity for various

assays and experiments.

Pharmacokinetics and Drug Metabolism Studies: The molecular weight influences the

absorption, distribution, metabolism, and excretion (ADME) properties of a compound.

Analytical Chemistry: Crucial for techniques such as mass spectrometry, where the mass-to-

charge ratio is a key identifier.

This guide provides the fundamental data and methodology for understanding and utilizing the

molecular weight of 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride in a scientific

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b113226#3-3-methoxyphenoxy-propan-1-
amine-hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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